Cas no 769169-20-2 (2-ethyl-4,4,4-trifluorobutan-1-ol)

2-Ethyl-4,4,4-trifluorobutan-1-ol is a fluorinated alcohol with the molecular formula C6H11F3O. Its structure features a trifluoromethyl group and an ethyl substituent on the beta carbon, contributing to unique physicochemical properties. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. This compound serves as a versatile intermediate in organic synthesis, particularly for introducing fluorinated moieties into target molecules. Its relatively low volatility and moderate polarity facilitate handling in laboratory settings. The trifluoromethyl group also imparts electron-withdrawing effects, influencing reactivity in nucleophilic or electrophilic transformations. Potential applications include the development of bioactive compounds or specialty materials requiring fluorinated building blocks.

2-ethyl-4,4,4-trifluorobutan-1-ol structure

769169-20-2 structure

Product Name:2-ethyl-4,4,4-trifluorobutan-1-ol

CAS No:769169-20-2

MF:C₆H₁₁F₃O

MW:156.146152734756

MDL:MFCD28361456

CID:1782189

PubChem ID:86001735

Update Time:2025-06-08

2-ethyl-4,4,4-trifluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-Butanol, 2-ethyl-4,4,4-trifluoro-
- 2-ethyl-4,4,4-trifluorobutan-1-ol
- CHEMBL4583071
- SCHEMBL2886590
- 2-ethyl-4,4,4-trifluorobutanol
- EN300-262397
- F2147-4949
- AKOS026717492
- 769169-20-2
- MDL： MFCD28361456
- Inchi： 1S/C6H11F3O/c1-2-5(4-10)3-6(7,8)9/h5,10H,2-4H2,1H3
- InChI Key： JBWIHPRWPZNPMP-UHFFFAOYSA-N
- SMILES： FC(CC(CO)CC)(F)F

Computed Properties

Exact Mass: 156.07619946g/mol
Monoisotopic Mass: 156.07619946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 89.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 20.2Å²

2-ethyl-4,4,4-trifluorobutan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E200741-100mg	2-ethyl-4,4,4-trifluorobutan-1-ol	769169-20-2		100mg	$ 135.00	2022-06-05
TRC	E200741-500mg	2-ethyl-4,4,4-trifluorobutan-1-ol	769169-20-2		500mg	$ 500.00	2022-06-05
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Enamine	EN300-262397-0.1g	2-ethyl-4,4,4-trifluorobutan-1-ol	769169-20-2	95%	0.1g	$257.0	2024-06-18
Enamine	EN300-262397-0.25g	2-ethyl-4,4,4-trifluorobutan-1-ol	769169-20-2	95%	0.25g	$367.0	2024-06-18
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Enamine	EN300-262397-1.0g	2-ethyl-4,4,4-trifluorobutan-1-ol	769169-20-2	95%	1.0g	$743.0	2024-06-18
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